Cas no 4211-87-4 (Isoxazole,5-(4-chlorophenyl)-3-methyl-)
4211-87-4 structure
Product Name:Isoxazole,5-(4-chlorophenyl)-3-methyl-
CAS No:4211-87-4
MF:C10H8ClNO
MW:193.629621505737
CID:324762
PubChem ID:10081322
Update Time:2025-04-19
Isoxazole,5-(4-chlorophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,5-(4-chlorophenyl)-3-methyl-
- 5-(4-Chlorophenyl)-3-methyl-1,2-oxazole
- 3-methyl-5-(p-chlorophenyl)isoxazole
- 3-Methyl-5-p-chlorphenyl-isoxazol
- 5-(4-chlorophenyl)-3-methylisoxazole
- 5-(4-chloro-phenyl)-3-methyl-isoxazole
- A825772
- AG-F-49769
- CTK4I5726
- I14-16959
- SureCN7904001
- DTXSID60435278
- 4211-87-4
- SCHEMBL7904001
- AKOS015904217
- 5-(4-Chlorophenyl)-3-methyl-isoxazole
-
- Inchi: 1S/C10H8ClNO/c1-7-6-10(13-12-7)8-2-4-9(11)5-3-8/h2-6H,1H3
- InChI Key: RHWRHGZPEXZURY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(C)=NO1
Computed Properties
- Exact Mass: 193.02954
- Monoisotopic Mass: 193.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 91.5-92.0 ºC
- Boiling Point: 309.875 °C at 760 mmHg
- Flash Point: 141.207 °C
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 26.03
Isoxazole,5-(4-chlorophenyl)-3-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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